![molecular formula C15H25N3O3 B1443657 4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester CAS No. 1251001-42-9](/img/structure/B1443657.png)
4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester
Overview
Description
4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H25N3O3 and its molecular weight is 295.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Agents
Imidazole derivatives, like the compound , have been extensively studied for their antimicrobial properties. They are known to interfere with the biosynthesis of ergosterol, an essential component of fungal cell membranes, and thus exhibit potent antifungal activity. Additionally, they can act against bacteria by disrupting DNA synthesis or inhibiting enzymes critical for bacterial cell survival .
Anticancer Therapeutics
The structural motif of imidazole is present in many compounds that show promise as anticancer agents. These compounds can inhibit cancer cell growth by targeting various pathways, such as DNA replication, cell cycle progression, and apoptosis. The versatility of the imidazole ring allows for the development of targeted therapies that can be tailored to specific types of cancer .
Cardiovascular Drugs
Imidazole-containing compounds have been synthesized and evaluated for their potential as antihypertensive agents. They can modulate blood pressure by affecting the renin-angiotensin system or by acting as calcium channel blockers, which relax blood vessels and reduce heart workload .
Anti-inflammatory and Analgesic Applications
Due to their ability to inhibit the synthesis of pro-inflammatory cytokines and enzymes like cyclooxygenase, imidazole derivatives can be effective in treating inflammatory conditions. They also possess analgesic properties, making them suitable for pain management in various diseases .
Antiviral Compounds
Research has shown that certain imidazole derivatives can exhibit antiviral activity, particularly against HIV. They can inhibit viral replication by targeting viral enzymes or interfering with the virus’s ability to enter host cells .
Gastrointestinal Medications
Imidazole derivatives such as omeprazole and pantoprazole are well-known for their use in treating gastrointestinal disorders. They work as proton pump inhibitors, reducing stomach acid production and providing relief from conditions like gastroesophageal reflux disease (GERD) and peptic ulcers .
properties
IUPAC Name |
tert-butyl 4-(hydroxymethyl)-3-propan-2-yl-6,7-dihydro-4H-imidazo[4,5-c]pyridine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O3/c1-10(2)18-9-16-11-6-7-17(12(8-19)13(11)18)14(20)21-15(3,4)5/h9-10,12,19H,6-8H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBRLGSSSJULSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=NC2=C1C(N(CC2)C(=O)OC(C)(C)C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901103583 |
Source
|
| Record name | 5H-Imidazo[4,5-c]pyridine-5-carboxylic acid, 3,4,6,7-tetrahydro-4-(hydroxymethyl)-3-(1-methylethyl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901103583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxymethyl-3-isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester | |
CAS RN |
1251001-42-9 |
Source
|
| Record name | 5H-Imidazo[4,5-c]pyridine-5-carboxylic acid, 3,4,6,7-tetrahydro-4-(hydroxymethyl)-3-(1-methylethyl)-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1251001-42-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5H-Imidazo[4,5-c]pyridine-5-carboxylic acid, 3,4,6,7-tetrahydro-4-(hydroxymethyl)-3-(1-methylethyl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901103583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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